N-(2,4-dichlorophenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C15H13Cl2NO/c1-10-2-4-11(5-3-10)8-15(19)18-14-7-6-12(16)9-13(14)17/h2-7,9H,8H2,1H3,(H,18,19)
• InChI Key: JNHBYXSLMYYBTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(4-methylphenyl)acetamide, commonly known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) used for the treatment of pain and inflammation. It is widely used in the medical field due to its potent analgesic and anti-inflammatory properties. Diclofenac is synthesized by various methods and has multiple scientific research applications.

Scientific Research Applications

Diclofenac has multiple scientific research applications, including the study of pain and inflammation. It has been used in the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. Diclofenac has also been used in the treatment of migraine headaches, dysmenorrhea, and postoperative pain. It has been studied for its effects on bone healing, wound healing, and cancer.

Mechanism of Action

Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that cause pain, swelling, and fever. By inhibiting COX enzymes, diclofenac reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
Diclofenac has multiple biochemical and physiological effects. It has been shown to reduce pain and inflammation by inhibiting the activity of COX enzymes. It has also been shown to inhibit the production of reactive oxygen species (ROS), which are responsible for oxidative stress and tissue damage. Diclofenac has been shown to have analgesic, anti-inflammatory, and antipyretic effects.

Advantages and Limitations for Lab Experiments

Diclofenac has several advantages for lab experiments, including its potent analgesic and anti-inflammatory properties. It has been used in the study of pain and inflammation, and its effects have been well documented. However, diclofenac also has limitations for lab experiments, including its potential toxicity and side effects. It is essential to use diclofenac in controlled settings and to monitor its effects carefully.

Future Directions

There are several future directions for the study of diclofenac. One area of research is the development of new formulations of diclofenac that are more effective and have fewer side effects. Another area of research is the study of diclofenac in the treatment of cancer and other diseases. Diclofenac has been shown to have anticancer properties, and further research is needed to explore its potential in cancer treatment. Additionally, the study of diclofenac in combination with other drugs may lead to new treatments for pain and inflammation.

Synthesis Methods

Diclofenac can be synthesized by various methods, including the reaction of 2,4-dichlorophenylacetonitrile with 4-methylphenylmagnesium bromide, followed by hydrolysis and decarboxylation. Another method involves the reaction of 2,4-dichlorobenzene with 4-methylphenylacetic acid in the presence of a catalyst. The synthesis of diclofenac is a complex process and requires specialized skills and equipment.